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molecular formula C7H7BrN2O B071093 3-bromo-N'-hydroxybenzenecarboximidamide CAS No. 173406-70-7

3-bromo-N'-hydroxybenzenecarboximidamide

Cat. No. B071093
CAS RN: 173406-70-7
M. Wt: 215.05 g/mol
InChI Key: NQFJSTMFTXNUKP-UHFFFAOYSA-N
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Patent
US08367679B2

Procedure details

Hydroxylamine (1.00 mL of a 50% aqueous solution, 16.3 mmol) was added to a solution of 3-bromobenzonitrile (750 mg, 4.12 mmol) and potassium carbonate (1.00 mg, 7.24 μmol) in EtOH (3.00 mL). The resulting mixture was heated to 120° C. in a sealed microwave vial for 40 min. After cooling to rt, the reaction mixture was concentrated in vacuo to afford the title compound i-3a. m/z (ES) 215 (MH)+.
Name
Hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromobenzonitrile
Quantity
750 mg
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
1 mg
Type
reactant
Reaction Step One
Name
EtOH
Quantity
3 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][OH:2].[Br:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][CH:11]=1)[C:7]#[N:8].C(=O)([O-])[O-].[K+].[K+]>CCO>[Br:3][C:4]1[CH:5]=[C:6]([C:7](=[N:1][OH:2])[NH2:8])[CH:9]=[CH:10][CH:11]=1 |f:2.3.4|

Inputs

Step One
Name
Hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NO
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
3-bromobenzonitrile
Quantity
750 mg
Type
reactant
Smiles
BrC=1C=C(C#N)C=CC1
Name
potassium carbonate
Quantity
1 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
EtOH
Quantity
3 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(C=CC1)C(N)=NO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08367679B2

Procedure details

Hydroxylamine (1.00 mL of a 50% aqueous solution, 16.3 mmol) was added to a solution of 3-bromobenzonitrile (750 mg, 4.12 mmol) and potassium carbonate (1.00 mg, 7.24 μmol) in EtOH (3.00 mL). The resulting mixture was heated to 120° C. in a sealed microwave vial for 40 min. After cooling to rt, the reaction mixture was concentrated in vacuo to afford the title compound i-3a. m/z (ES) 215 (MH)+.
Name
Hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromobenzonitrile
Quantity
750 mg
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
1 mg
Type
reactant
Reaction Step One
Name
EtOH
Quantity
3 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][OH:2].[Br:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][CH:11]=1)[C:7]#[N:8].C(=O)([O-])[O-].[K+].[K+]>CCO>[Br:3][C:4]1[CH:5]=[C:6]([C:7](=[N:1][OH:2])[NH2:8])[CH:9]=[CH:10][CH:11]=1 |f:2.3.4|

Inputs

Step One
Name
Hydroxylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NO
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
3-bromobenzonitrile
Quantity
750 mg
Type
reactant
Smiles
BrC=1C=C(C#N)C=CC1
Name
potassium carbonate
Quantity
1 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
EtOH
Quantity
3 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(C=CC1)C(N)=NO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.